Cas no 287109-71-1 (2-Benzothiazolecarboxylicacid, 6-fluoro-, ethyl ester)

• Product Name: 2-Benzothiazolecarboxylicacid, 6-fluoro-, ethyl ester
• CAS No: 287109-71-1
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 248687
• PubChem ID: 22610083
• Update Time: 2025-04-19

2-Benzothiazolecarboxylicacid, 6-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylicacid, 6-fluoro-, ethyl ester
• 2-Benzothiazolecarboxylicacid,6-fluoro-,ethylester(9CI)
• SCHEMBL6656001
• DCAANBLHKURDGS-UHFFFAOYSA-N
• AKOS017561209
• 287109-71-1
• ethyl 6-fluoro-1,3-benzothiazole-2-carboxylate

• Inchi： 1S/C10H8FNO2S/c1-2-14-10(13)9-12-7-4-3-6(11)5-8(7)15-9/h3-5H,2H2,1H3
• InChI Key： DCAANBLHKURDGS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 225.02600
• Monoisotopic Mass: 225.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 3

Experimental Properties

• PSA: 67.43000
• LogP: 2.61210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles